Cas no 1267384-63-3 (5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 1267384-63-3
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6154033
• PubChem ID: 82207103
• Update Time: 2025-06-29

5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 1267384-63-3
• [5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-1278067

• Inchi： 1S/C10H18N4/c1-7(2)14-10(8-4-3-5-8)9(6-11)12-13-14/h7-8H,3-6,11H2,1-2H3
• InChI Key： DQPILDZJZLMYLB-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=C(CN)N=N1)C1CCC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1267384-63-3)

The compound 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its CAS number 1267384-63-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a cyclobutyl moiety combined with a triazole ring system and an amino group suggests a unique set of chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in synthetic organic chemistry. Heterocycles, particularly those containing nitrogen, oxygen, or sulfur atoms, are known for their diverse biological activities and have been extensively studied for their pharmacological properties. The triazole scaffold, in particular, has shown remarkable versatility in medicinal chemistry due to its ability to modulate various biological targets. The incorporation of a cyclobutyl group into the triazole framework introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological receptors.

One of the most compelling aspects of 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine is its potential as a lead compound for the development of new therapeutic agents. The structural features of this compound suggest that it may exhibit inhibitory activity against enzymes or receptors involved in various disease pathways. For instance, the combination of the triazole ring and the amino group could facilitate interactions with metal ions or other biological molecules, making it a viable candidate for enzyme inhibition studies.

Recent studies have highlighted the importance of optimizing molecular structure to enhance pharmacological activity. The cyclobutyl substituent can influence the conformational flexibility of the molecule, which is critical for binding to biological targets. By carefully modulating this structural feature, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This approach has been successfully applied in other areas of drug discovery, where subtle changes in molecular architecture have led to significant improvements in drug efficacy and safety.

The synthesis of 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine presents an interesting challenge due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in building the triazole core and attaching functional groups like the amino moiety. These methods not only provide efficient routes to the target compound but also allow for easy modification of the molecular structure to explore different pharmacological profiles.

In addition to its potential as an active pharmaceutical ingredient (API), 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine may also serve as a valuable intermediate in the synthesis of more complex derivatives. By leveraging its structural versatility, researchers can generate libraries of analogs that exhibit varying degrees of biological activity. This strategy is particularly useful in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for their efficacy against specific targets.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between 5-cyclobutyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine and biological targets. These studies can provide insights into how changes in molecular structure affect binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can design more effective molecules with optimized pharmacological properties. This interdisciplinary approach has become increasingly important in modern drug discovery pipelines.

The future prospects for 5-cyclobutyl-1-(propan-2-y l)-1H - 1 , 2 , 3 - tri az ol - 4 - ylmethanamine are promising given its unique structural features and potential biological activities. Ongoing research is focused on exploring its interactions with various enzymes and receptors to identify new therapeutic applications. Additionally, efforts are underway to develop novel synthetic routes that improve yield and scalability while maintaining high purity standards.

In conclusion,5-cyc lob ut yl - 1 -( pro pan - 2 - yl ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - ylmethanamine (CAS No. 1267384 -63 -3) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties,this compound is poised to make significant contributions to drug discovery and development.